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Compound of Interest

Compound Name: Benzene, 1,2-dimethoxy-3,4,5-trinitro-
CAS No.: 17418-07-4
Cat. No.: B103376

Get Quote

Executive Summary

1,2-dimethoxy-3,4,5-trinitrobenzene (commonly known as 3,4,5-trinitroveratrole) is a highly substituted aromatic compound
characterized by extreme steric crowding and complex electronic push-pull dynamics[1]. This whitepaper provides researchers,

materials scientists, and drug development professionals with an authoritative guide to its structural properties, mechanistic
synthesis, and analytical validation. As a Senior Application Scientist, | have structured this guide to move beyond mere
descriptive chemistry, focusing instead on the strict causality behind experimental conditions and the self-validating protocols
required to isolate this sterically hindered target.

Physicochemical Profiling and Structural Dynamics

The architecture of 1,2-dimethoxy-3,4,5-trinitrobenzene ( C8H7N308) features a benzene ring substituted at five of its six
available positions. The presence of two electron-donating methoxy groups ( —~OCH3) adjacent to three strongly electron-
withdrawing nitro groups ( —NO2) creates a highly polarized 1t -system[2].

Steric Strain and Coplanarity: In a standard nitroarene, the nitro group aligns coplanar with the aromatic ring to maximize
resonance overlap. However, in 3,4,5-trinitroveratrole, the extreme steric clash between the adjacent oxygen atoms of the
methoxy and nitro groups forces the nitro groups at positions 3 and 5 out of the aromatic plane[3]. This disruption of coplanarity
locally isolates the 11 -bonds, significantly altering the molecule's reactivity profile and rendering it susceptible to complex
structural reorganizations, such as the Boulton-Katritzky rearrangement[4].

Quantitative Physicochemical Data
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Property Value

IUPAC Name 1,2-dimethoxy-3,4,5-trinitrobenzene
Common Name 3,4,5-Trinitroveratrole

Molecular Formula C8H7N308

Molecular Weight 273.16 g/mol

CAS Registry Number 17418-07-4

Melting Point 144-145 °C

Topological Polar Surface Area 156 A2

Table 1: Key physicochemical properties of 1,2-dimethoxy-3,4,5-trinitrobenzene[1],[5],.

Mechanistic Synthesis & Reaction Pathways
The synthesis of 3,4,5-trinitroveratrole is a textbook example of electrophilic aromatic substitution governed by shifting electronic
activation. This is not a single-step brute-force nitration; it is a kinetically and thermodynamically controlled cascade[6].

Causality of Reagent Selection:

« Mononitration: Veratrole is highly activated by its two methoxy groups. Using fuming nitric acid initially would cause
uncontrollable oxidative cleavage. Thus, dilute HNO3at 0 °C is strictly required to yield 1,2-dimethoxy-4-nitrobenzene[7].

« Dinitration: The introduction of the first nitro group deactivates the ring. To overcome this, fuming HNO3(<5 °C) is introduced,
directing the second nitro group to the 5-position, yielding 1,2-dimethoxy-4,5-dinitrobenzene[6].

« Trinitration: The ring is now severely deactivated and sterically shielded. Forcing conditions using a mixed acid system (fuming
HNO3and concentrated H2S04) at elevated temperatures (100 °C) are required to install the final nitro group at the sterically
hindered 3-position[5].
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Fig 1: Stepwise electrophilic aromatic nitration pathway of veratrole to 3,4,5-trinitroveratrole.

Suantitative Reaction E

Reaction Phase Reagents Temperature Time Yield /| Outcome
o ) ) 1,2-Dimethoxy-4-
Mononitration Dilute HNO3, H20 0°CtoRT 30 min .
nitrobenzene
o ) 1,2-Dimethoxy-4,5-
Dinitration Fuming HNO3 <5°C 1-2h N
dinitrobenzene (85%)
. Fuming HNO3, Conc. 1,2-Dimethoxy-3,4,5-
Trinitration 100 °C 2h o
H2S04 trinitrobenzene

Table 2: Stepwise reaction parameters demonstrating the escalating thermodynamic requirements[5],[6],[7].

Experimental Protocol: Self-Validating Trinitration Workflow

Note: This protocol assumes the successful prior isolation of the 1,2-dimethoxy-4,5-dinitrobenzene intermediate[6].

e Acid Mixture Preparation: In a round-bottom flask equipped with a magnetic stirrer and an ice bath, carefully add 10 mL of
concentrated H2SO4to 10 mL of fuming HNO3.

o Causality: The H2SO4acts as both a catalyst and dehydrating agent, generating the highly electrophilic nitronium ion ( NO2+
) required to attack the severely deactivated ring.

e Substrate Addition: Slowly add 5.0 g of 1,2-dimethoxy-4,5-dinitrobenzene in small portions to the mixed acid, maintaining the
temperature below 20 °C to prevent thermal runaway and oxidative decomposition.
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e Thermal Forcing: Remove the ice bath and heat the mixture to 100 °C for 2 hours[5].
o Causality: The thermal energy is strictly necessary to overcome the immense steric activation barrier of the 3-position.

« Quenching and Precipitation: Pour the hot mixture over 100 g of crushed ice. The sudden decrease in solubility will force the
crude 3,4,5-trinitroveratrole to precipitate as a yellow solid.

« Filtration and Washing: Filter the precipitate under vacuum and wash extensively with cold distilled water until the filtrate is pH
neutral.

« Recrystallization (Self-Validation Step): Dissolve the crude solid in hot acetic acid or benzene[5]. Allow the solution to cool
slowly. The formation of pale yellow crystals with a sharp melting point of 144-145 °C validates the completion of the
trinitration[5]. A depressed melting point (<140 °C) indicates incomplete conversion (presence of dinitro impurities), mandating
a repeat of the recrystallization cycle.

Analytical Validation Protocols

To ensure the structural integrity of the synthesized 1,2-dimethoxy-3,4,5-trinitrobenzene, researchers must rely on orthogonal
analytical techniques that exploit the molecule's uniqgue symmetry and steric crowding.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The molecular symmetry of 3,4,5-trinitroveratrole provides a distinct and
elegant 1H NMR signature. The molecule possesses a plane of symmetry bisecting the C1-C2 bond and passing through C4 and
C6.

« Signal Interpretation: Because of this symmetry, the two methoxy groups at C1 and C2 are chemically equivalent, appearing as
a sharp 6H singlet (shifted downfield due to the ortho-nitro groups). The single remaining aromatic proton at C6 appears as an
isolated 1H singlet[2].

« Validation Logic: If the nitration stopped prematurely at the dinitro stage (e.g., 4,5-dinitroveratrole), the 1H NMR would show
two distinct aromatic protons. The presence of only one aromatic proton unequivocally confirms successful trinitration.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by the asymmetric and symmetric stretching vibrations of the nitro
groups. Due to the lack of coplanarity caused by steric hindrance, the N-O stretching frequencies (typically around 1530 and 1350
cm~1) exhibit slight shifts compared to unhindered nitroarenes, serving as a diagnostic marker for the sterically crowded
environment[3].

Applications in Advanced Materials & Energetics

Beyond its role as a synthetic intermediate, 3,4,5-trinitroveratrole is historically significant in the development of energetic
materials and explosives[5]. The high density of nitro groups provides the necessary oxygen balance for rapid deflagration or
detonation.

Furthermore, in advanced heterocyclic chemistry, the strained spatial arrangement of the adjacent nitro and methoxy groups
makes it an ideal substrate for studying the Boulton-Katritzky rearrangement. This unique reactivity allows researchers to
synthesize complex benzofuroxans and other nitrogen-rich heterocycles that are otherwise inaccessible via standard cross-
coupling methodologies[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied,
regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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